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Compound of Interest

Compound Name: Isopropyl cinnamate

Cat. No.: B1632692

Essential Safety and Handling Guide for
Isopropyl Cinnamate

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of Isopropyl
Cinnamate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Hazard Identification and Safety Profile

Isopropyl cinnamate is a combustible liquid that can cause skin and eye irritation.[1]
Prolonged or repeated exposure may lead to skin sensitization or dermatitis.[1] While some
safety data sheets (SDS) do not classify it as hazardous under the 2012 OSHA Hazard
Communication Standard, others indicate potential hazards that necessitate careful handling.

[11[2][3]
Primary Routes of Exposure: Inhalation, ingestion, and direct contact with skin and eyes.[1]
Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][3]

Physical and Chemical Properties

A summary of key quantitative data for Isopropyl Cinnamate is provided below for easy
reference.
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Property Value Source(s)

Molecular Formula C12H1402 [1]

Molecular Weight 190.24 g/mol [1][4]

Appearance Colorless to pale yellow liquid [1][5][6]
Sweet, balsamic, cinnamon-

Odor _ [1][6]
like

Boiling Point 268 - 273 °C (5614.4 - 521.4 °F)  [1][2][3]

Flash Point 94 - 110 °C (201.2 - 230 °F) [11[2][3]

Density ~1.02 g/mL at 25 °C [6]

- Insoluble in water; Soluble in
Solubility [11161[7]

alcohol and organic solvents

Personal Protective Equipment (PPE) and
Engineering Controls

Adherence to the following PPE and engineering controls is mandatory to minimize exposure

and ensure safety.
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Control Specification Source(s)

Work in a well-ventilated area.
) ) The use of a laboratory fume
Engineering Controls _ [1][8]
hood is strongly

recommended.

Wear chemical safety goggles
or a face shield. Protection
Eye and Face Protection must comply with OSHA 29 [1112]9]
CFR 1910.133 or European
Standard EN166.

Wear a lab coat and
appropriate chemical-resistant
) ] gloves (e.g., Nitrile).
Skin Protection ] ) [1112][8]1[10]
Impervious clothing should be
used when there is a risk of

splashing.

Not typically required under
normal conditions with
) ) adequate ventilation. If vapors
Respiratory Protection ) [1][2][10]
or mists are generated and
ventilation is insufficient, use a

NIOSH-approved respirator.

Step-by-Step Operational Plan for Handling

Routine Handling Procedure:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that an
eyewash station and safety shower are accessible.

o Don PPE: Put on all required personal protective equipment, including a lab coat, safety
goggles, and chemical-resistant gloves.

o Ventilation: Perform all manipulations of Isopropyl cinnamate inside a certified chemical
fume hood to minimize inhalation exposure.[8]
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o Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing.
Keep the container tightly closed when not in use.[2][5]

e Heating: Keep away from heat, sparks, and open flames as it is a combustible liquid.[2][3]

o Post-Handling: After use, wipe down the work area. Wash hands and any exposed skin
thoroughly with soap and water.[7]

o Storage: Store Isopropyl cinnamate in a tightly sealed container in a cool, dry, and well-
ventilated area designated for flammable liquids.[1][2][5]

Emergency and Disposal Plans

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[2][5]

o Skin Contact: Remove contaminated clothing and shoes. Wash the affected area
immediately with soap and plenty of water. Get medical attention if irritation develops.[2][5]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support
and seek medical attention.[2][5]

« Ingestion: Do not induce vomiting. Clean the mouth with water and seek immediate medical
attention.[2][5]

Spill Response Protocol:

In the event of a spill, follow the workflow below. The primary objective is to contain and clean
the spill safely while protecting all personnel.
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Immediate Actions

Alert Personnel &
Evacuate Area

:

Ensure Adequate Ventilation

:

Remove Ignition Sources

Containment & Cleanup

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

:

Contain & Absorb Spill with
Inert Material (e.g., sand, vermiculite)

:

Collect Absorbed Material
into a Labeled, Closed Container

Final Steps
\ J

Decontaminate Spill Area

:

Dispose of Waste via
Hazardous Waste Program

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for Isopropyl Cinnamate Spill Response.
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Disposal Plan:
All waste containing Isopropyl cinnamate must be treated as hazardous waste.

o Collection: Collect all chemical waste, including contaminated absorbent materials from
spills, in a suitable, clearly labeled, and tightly sealed container.[2][3]

e Segregation: Do not mix with other waste streams unless explicitly permitted.

» Disposal: Dispose of the waste through your institution's designated hazardous waste
management program. Adhere to all local, regional, and national regulations.[1] Do not pour
down the drain or release it into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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